Cas no 2097926-69-5 (4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one)

4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one is a structurally unique heterocyclic compound combining an adamantane carbonyl moiety with a piperazinone core and a pyridinyl substituent. This molecular architecture confers high stability and potential pharmacological relevance, particularly in central nervous system (CNS) targeting applications. The adamantane group enhances lipophilicity, potentially improving blood-brain barrier permeability, while the pyridinyl and piperazinone functionalities offer versatile sites for further derivatization. Its rigid adamantane framework may contribute to selective receptor interactions, making it a valuable scaffold in medicinal chemistry research. The compound's synthetic versatility allows for exploration of structure-activity relationships in drug discovery programs, particularly for neurological disorders.
4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one structure
2097926-69-5 structure
Product name:4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
CAS No:2097926-69-5
MF:C20H25N3O2
MW:339.431404829025
CID:5469225

4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
    • 4-(adamantane-1-carbonyl)-1-pyridin-3-ylpiperazin-2-one
    • 4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
    • Inchi: 1S/C20H25N3O2/c24-18-13-22(4-5-23(18)17-2-1-3-21-12-17)19(25)20-9-14-6-15(10-20)8-16(7-14)11-20/h1-3,12,14-16H,4-11,13H2
    • InChI Key: XTGSLVTXSJQSDK-UHFFFAOYSA-N
    • SMILES: O=C(C12CC3CC(CC(C3)C1)C2)N1CC(N(C2C=NC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 339.19467705 g/mol
  • Monoisotopic Mass: 339.19467705 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 339.4
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.5

4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6573-7283-2mg
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
2mg
$59.0 2023-09-07
Life Chemicals
F6573-7283-1mg
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
1mg
$54.0 2023-09-07
Life Chemicals
F6573-7283-10mg
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
10mg
$79.0 2023-09-07
Life Chemicals
F6573-7283-30mg
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
30mg
$119.0 2023-09-07
Life Chemicals
F6573-7283-5μmol
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
5μmol
$63.0 2023-09-07
Life Chemicals
F6573-7283-3mg
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
3mg
$63.0 2023-09-07
Life Chemicals
F6573-7283-4mg
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
4mg
$66.0 2023-09-07
Life Chemicals
F6573-7283-75mg
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
75mg
$208.0 2023-09-07
Life Chemicals
F6573-7283-15mg
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
15mg
$89.0 2023-09-07
Life Chemicals
F6573-7283-40mg
4-(adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
2097926-69-5
40mg
$140.0 2023-09-07

4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one Related Literature

Additional information on 4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one

4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one: A Comprehensive Overview

4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one is a compound with the CAS number 2097926-69-5, representing a unique chemical entity with potential applications in various fields. This compound has garnered attention due to its structural complexity and the promising results from recent studies. The molecule combines an adamantane moiety, a pyridine ring, and a piperazine framework, creating a structure with intriguing properties.

The adamantane group in this compound contributes to its stability and hydrophobicity, which are advantageous in drug design. Recent research has highlighted the potential of adamantane-containing compounds in enhancing the bioavailability of pharmaceutical agents. The integration of this group with the pyridine ring introduces additional electronic effects, which can modulate the compound's reactivity and selectivity. Furthermore, the piperazine framework is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry.

Recent studies have explored the pharmacological properties of this compound, particularly its role as a potential therapeutic agent. For instance, investigations into its anti-tumor activity have revealed promising results, suggesting that it could serve as a lead compound for developing new cancer treatments. Additionally, research into its neuroprotective effects has shown that it may offer protection against neurodegenerative diseases by mitigating oxidative stress and inflammation.

The synthesis of 4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the adamantane derivative, followed by coupling reactions to introduce the pyridine and piperazine groups. These methods have been optimized to ensure high yields and purity, making the compound accessible for further research and development.

In terms of applications, this compound has shown potential in several areas beyond pharmacology. Its unique structure makes it a candidate for use in materials science, particularly in the development of advanced polymers or coatings with enhanced mechanical properties. Additionally, its ability to act as a ligand in metal coordination chemistry opens up possibilities for applications in catalysis and sensing technologies.

Looking ahead, ongoing research is focused on further elucidating the mechanistic insights behind its biological activities. Understanding how this compound interacts with cellular targets at a molecular level will be crucial for optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield significant breakthroughs in harnessing this compound's full capabilities.

In conclusion, 4-(Adamantane-1-carbonyl)-1-(pyridin-3-yl)piperazin-2-one (CAS No: 2097926-69) is a versatile compound with exciting prospects across multiple disciplines. Its innovative structure and promising biological profiles position it as a valuable asset in contemporary scientific research. As advancements continue to unfold, this compound is poised to make meaningful contributions to both academic exploration and industrial applications.

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